Ethyl 2,2-difluoro-2-(3,4,5-trifluorophenoxy)acetate

• CAS No.: 798555-97-2
• Molecular Formula: C10H7F5O3
• Molecular Weight: 270.15 g/mol
• IUPAC Name: ethyl 2,2-difluoro-2-(3,4,5-trifluorophenoxy)acetate
• InChI: InChI=1S/C10H7F5O3/c1-2-17-9(16)10(14,15)18-5-3-6(11)8(13)7(12)4-5/h3-4H,2H2,1H3
• InChI Key: XLHVDWXAPXWKGS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(OC1=CC(=C(C(=C1)F)F)F)(F)F

Description

Ethyl 2,2-difluoro-2-(3,4,5-trifluorophenoxy)acetate is a useful research compound. Its molecular formula is C10H7F5O3 and its molecular weight is 270.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, 17 g of potassium carbonate and 4.0 g of TBAB were added to 18 g of 3,4,5-trifluorophenol (r-7) dissolved in 200 mL of DMF, 25.0 g of ethyl bromodifluoroacetate dissolved in 50 mL of DMF was added thereto, and the resultant mixture was stirred at 90° C. for 3 hours. A reaction mixture was poured into water, subjected to extraction with diethyl ether, and extracted organic layers were combined and washed with saturated brine, and then dried over anhydrous magnesium sulfate. A solvent was evaporated under reduced pressure, and thus 22.8 g of ethyl 2-(3,4,5-trifluorophenoxy)-2,2-difluoroacetate (compound (r-8)) was obtained.